Cas no 162411-30-5 (1H-Benz[e]indolium,3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]ethylidene]-2-chloro-1-cyclohexen-1-yl]ethenyl]-1,1-dimethyl-,bromide, hydrobromide (1:1:2))

• Product Name: 1H-Benz[e]indolium,3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]ethylidene]-2-chloro-1-cyclohexen-1-yl]ethenyl]-1,1-dimethyl-,bromide, hydrobromide (1:1:2)
• CAS No: 162411-30-5
• MF: C₄₄H₅₂Br₃ClN₄
• MW: 912.075488090515
• CID: 109975
• PubChem ID: 156593940
• Update Time: 2025-04-18

1H-Benz[e]indolium,3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]ethylidene]-2-chloro-1-cyclohexen-1-yl]ethenyl]-1,1-dimethyl-,bromide, hydrobromide (1:1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]indolium,3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]ethylidene]-2-chloro-1-cyclohexen-1-yl]ethenyl]-1,1-dimethyl-,bromide, hydrobromide (1:1:2)
• 3-(3-aminopropyl)-2-{(E)-2-[(3E)-3-{(2E)-2-[3-(3-aminopropyl)-1,1-dimethyl-1,3-dihydro-2H-benzo[e]indol-2-ylidene]ethylidene}-2-chlorocyclohex-1-en-1-yl]ethenyl}-1,1-dimethyl-1H-benzo[e]indolium bromide dihydrobromide
• 1H-Benz[e]indolium,3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H...
• 1H-Benz[e]indolium,3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]ethylid
• 1H-Benz[e]indolium,3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]ethylidene]-2-chloro-1-cyclohexen-1-yl]ethenyl]-1,1-dimethyl-,bromide, hydrobromid
• NIR 5c
• PHRDMCWGSHZZAU-UHFFFAOYSA-M
• 1,1′-Bis(3-aminopropyl)-11-chloro-4,5:4′,5′-dibenzo-3,3,3′,3′-tetramethyl-10,12-trimethylenindotricarbocyanine bromide dihydrobromide
• 3-[(2Z)-2-[(2E)-2-[3-[(E)-2-[3-(3-aminopropyl)-1,1-dimethylbenzo[e]indol-3-ium-2-yl]ethenyl]-2-chlorocyclohex-2-en-1-ylidene]ethylidene]-1,1-dimethylbenzo[e]indol-3-yl]propan-1-amine;bromide;dihydrobromide
• 162411-30-5
• 1H-Benz[e]indolium, 3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]ethylidene]-2-chloro-1-cyclohexen-1-yl]ethenyl]-1,1-dimethyl-, bromide, hydrobromide (1:1:2)
• NIR-5c

• Inchi： 1S/C44H50ClN4.3BrH/c1-43(2)38(48(28-10-26-46)36-22-18-30-12-5-7-16-34(30)40(36)43)24-20-32-14-9-15-33(42(32)45)21-25-39-44(3,4)41-35-17-8-6-13-31(35)19-23-37(41)49(39)29-11-27-47;;;/h5-8,12-13,16-25H,9-11,14-15,26-29,46-47H2,1-4H3;3*1H/q+1;;;/p-1
• InChI Key： PHRDMCWGSHZZAU-UHFFFAOYSA-M
• SMILES： Br.Br.[Br-].ClC1/C(/CCCC=1C=CC1C(C)(C)C2C3C=CC=CC=3C=CC=2[N+]=1CCCN)=C/C=C1/C(C)(C)C2C3C=CC=CC=3C=CC=2N/1CCCN |t:8|

Computed Properties

• Exact Mass: 908.14300
• Monoisotopic Mass: 908.14306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 52
• Rotatable Bond Count: 9
• Complexity: 1270
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.29000
• LogP: 10.25250

1H-Benz[e]indolium,3-(3-aminopropyl)-2-[2-[3-[2-[3-(3-aminopropyl)-1,3-dihydro-1,1-dimethyl-2H-benz[e]indol-2-ylidene]ethylidene]-2-chloro-1-cyclohexen-1-yl]ethenyl]-1,1-dimethyl-,bromide, hydrobromide (1:1:2) Security Information

• Storage Condition：2-8°C